Cas no 73314-32-6 (6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one)

• Product Name: 6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one
• CAS No: 73314-32-6
• MF: C₁₂H₅Cl₂NO₂S
• MW: 298.144599676132
• CID: 5742378
• PubChem ID: 2802720
• Update Time: 2025-05-19

6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one
• 6,8-dichloro-2-thiophen-2-yl-3,1-benzoxazin-4-one
• Oprea1_152257
• AKOS005105933
• 6,8-dichloro-2-(thiophen-2-yl)-4H-benzo[d][1,3]oxazin-4-one
• JS-1266
• SCHEMBL914362
• 6,8-DICHLORO-2-THIOPHEN-2-YL-BENZO(D)(1,3)OXAZIN-4-ONE
• 6,8-dichloro-2-(2-thienyl)-4H-3,1-benzoxazin-4-one
• 73314-32-6
• 6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one

• Inchi： 1S/C12H5Cl2NO2S/c13-6-4-7-10(8(14)5-6)15-11(17-12(7)16)9-2-1-3-18-9/h1-5H
• InChI Key： QGWCYGWRWBFUOS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(=O)OC(C3=CC=CS3)=NC=21)Cl

Computed Properties

• Exact Mass: 296.9418050g/mol
• Monoisotopic Mass: 296.9418050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one

6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one (CAS No. 73314-32-6): A Versatile Heterocyclic Compound for Advanced Research

6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one (CAS No. 73314-32-6) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This benzoxazinone derivative features a unique molecular architecture combining a thiophene ring with a dichlorinated benzoxazine core, making it particularly valuable for designing novel bioactive molecules and functional materials.

The compound's structural features contribute to its remarkable properties. The presence of two chlorine atoms at positions 6 and 8 enhances its electronic characteristics and potential for further functionalization, while the thiophene moiety introduces interesting π-conjugation properties. These attributes make 6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one a promising building block for developing new pharmaceutical intermediates and organic electronic materials.

Recent studies have explored the potential of benzoxazinone derivatives in various applications, particularly in the context of drug discovery and medicinal chemistry. Researchers are investigating how modifications to the thiophene-benzoxazinone scaffold can influence biological activity, with particular interest in developing compounds with improved pharmacokinetic properties and target selectivity.

In materials science, the π-conjugated system of 6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one makes it attractive for developing organic semiconductors and photovoltaic materials. The compound's ability to participate in charge transfer processes has led to investigations into its potential use in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

The synthesis of 6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one typically involves multi-step organic transformations, with researchers continually optimizing the process to improve yields and purity. Recent advances in green chemistry approaches have focused on developing more sustainable synthetic routes for such heterocyclic compounds, addressing growing concerns about environmental impact in chemical research.

Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are essential for confirming its structure and purity. The compound's unique spectral signatures make it particularly interesting for method development in analytical chemistry.

From a commercial perspective, 6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one serves as a valuable research chemical for academic and industrial laboratories. Its applications span from medicinal chemistry research to materials science development, with demand driven by ongoing investigations into novel heterocyclic scaffolds for various technological applications.

Safety considerations for handling 6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one follow standard laboratory protocols for organic compounds. Researchers should employ appropriate personal protective equipment and work in well-ventilated areas when handling this material, as with any fine chemical used in research settings.

The future research directions for this compound appear promising. Current investigations focus on exploring its potential as a pharmacophore in drug design, particularly for targets where thiophene-containing compounds have shown activity. Additionally, its electronic properties continue to attract attention for organic electronics applications in the growing field of flexible electronics and wearable technology.

For researchers working with 6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one, proper storage conditions are essential to maintain its stability. The compound should be kept in a cool, dry environment, protected from light and moisture, typically at room temperature or as recommended by the supplier.

The scientific literature contains numerous references to benzoxazinone derivatives and their applications, with 6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one representing an important member of this class. Researchers continue to publish new findings about similar compounds, contributing to our understanding of structure-activity relationships in this chemical family.

In conclusion, 6,8-Dichloro-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one (CAS No. 73314-32-6) stands as a versatile and valuable compound for advanced chemical research. Its unique structural features and potential applications in both pharmaceutical development and materials science ensure its continued importance in scientific investigations. As research progresses, we can anticipate new discoveries that will further expand the utility of this interesting heterocyclic compound in various technological and medicinal applications.